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Compound of Interest

Compound Name: Phosphoramidic acid

Cat. No.: B1211879

CAS Number:; 2817-45-0

Synonyms: Amidophosphoric acid, Phosphoric acid amide

Abstract

Phosphoramidic acid and its derivatives, known as phosphoramidates, are a class of
organophosphorus compounds with significant applications in medicinal chemistry, synthetic
biology, and materials science.[1][2] This technical guide provides a comprehensive overview
of the chemical properties, synthesis, handling, and analysis of phosphoramidic acid. It is
intended for researchers, scientists, and professionals involved in drug development and
related fields. This document summarizes key quantitative data, details experimental
methodologies, and provides visualizations of relevant chemical pathways and workflows.

Chemical Properties

Phosphoramidic acid is the parent compound of phosphoramidates, characterized by a
phosphorus-nitrogen (P-N) covalent bond.[1] While the free acid is known to be unstable, its
derivatives are widely studied and utilized.

Table 1: Chemical and Physical Properties of Phosphoramidic Acid
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Property Value Source

CAS Number 2817-45-0 [Internal Search]
Molecular Formula HaNOsP [Internal Search]
Molecular Weight 97.01 g/mol [Internal Search]
Density 1.888 g/cm3 [Internal Search]
pKa 3.00 (in water) [Internal Search]
Melting Point Not available (unstable) N/A

Boiling Point Not available (unstable) N/A

Soluble in water, undergoes
hydrolysis. Solubility in organic
B solvents is generally limited for
Solubility ) [Internal Search]
the parent acid, though
derivatives show varied

solubility.

The P-N bond is susceptible to
Stability hydrolysis, particularly under [Internal Search]

acidic conditions.[3]

Synthesis and Experimental Protocols

The synthesis of phosphoramidates can be achieved through various methods. A common
approach involves the reaction of a phosphorus oxychloride with an amine.

General Synthesis of Phosphoramidates via the Stokes
Method

This method involves the reaction of phosphorus oxychloride with an alcohol (such as phenol)
to form a chlorophosphonate ester, which then reacts with an amine to yield the
phosphoramidate.[4]

Experimental Protocol:
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o Formation of the Chlorophosphonate Intermediate: Phosphorus oxychloride is reacted with a
chosen alcohol (e.g., phenol) in a suitable solvent. The stoichiometry is controlled to produce
the desired mono- or dichlorophosphonate intermediate.

o Reaction with Amine: The resulting chlorophosphonate is then reacted with the desired
amine. This step leads to the formation of the phosphoramidate.

 Purification: The final product is typically purified using column chromatography on silica gel.

[1]

A variety of synthetic routes exist, including iodine-mediated synthesis, oxidative cross-coupling
reactions, and methods utilizing organic azides.[1]

Amine

Alcohol/Phenol

+ Alcohol + Amine

Phosphorus Oxychloride (POCIs) Chlorophosphonate Intermediate Phosphoramidate

Safe Handling of Phosphoramidic Acid

Requires Requires Requires

Personal Protective Equipment Storage Conditions

Well-Ventilated

Cool | Dry l |TightIySeaIed

Lab Coat

Safety Goggles | Impermeable Gloves Respirator (if needed)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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